molecular formula C4H5Cl3N2O2S B8640396 2,2,2-Trichloroethyl carbamothioylcarbamate CAS No. 59128-19-7

2,2,2-Trichloroethyl carbamothioylcarbamate

Cat. No.: B8640396
CAS No.: 59128-19-7
M. Wt: 251.5 g/mol
InChI Key: ONINKHBWPGYKQB-UHFFFAOYSA-N
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Description

2,2,2-Trichloroethyl carbamothioylcarbamate is a useful research compound. Its molecular formula is C4H5Cl3N2O2S and its molecular weight is 251.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

59128-19-7

Molecular Formula

C4H5Cl3N2O2S

Molecular Weight

251.5 g/mol

IUPAC Name

2,2,2-trichloroethyl N-carbamothioylcarbamate

InChI

InChI=1S/C4H5Cl3N2O2S/c5-4(6,7)1-11-3(10)9-2(8)12/h1H2,(H3,8,9,10,12)

InChI Key

ONINKHBWPGYKQB-UHFFFAOYSA-N

Canonical SMILES

C(C(Cl)(Cl)Cl)OC(=O)NC(=S)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into 75 ml of dry ethyl acetate, were added 7.3 g of anhydrous potassium thiocyanate and 15.7 g of 2,2,2-trichloroethyl chloroformate. The mixture was stirred at 60° C. for 1.5 hours. The reaction mixture was cooled in ice water, followed by an addition of an aqueous ammonia solution (29%) to render the reaction mixture alkaline. The solvent was removed under reduced pressure. The residue was treated with a water/methanol mixed solvent and the reaction product was obtained in a powdery form through filtration. It was then washed thoroughly with water to obtain 14.5 g of 2,2,2-trichloroethyl N-thiocarbamoylcarbamate.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
potassium thiocyanate
Quantity
7.3 g
Type
reactant
Reaction Step Three
Quantity
15.7 g
Type
reactant
Reaction Step Three
Quantity
75 mL
Type
solvent
Reaction Step Three

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